Cas no 90201-74-4 (1,4-bis(hydroxymethyl)cyclohexane-1,4-diol)

1,4-bis(hydroxymethyl)cyclohexane-1,4-diol structure
90201-74-4 structure
Product Name:1,4-bis(hydroxymethyl)cyclohexane-1,4-diol
CAS No:90201-74-4
MF:C8H16O4
MW:176.210243225098
CID:1949264
PubChem ID:254823
Update Time:2025-04-21

1,4-bis(hydroxymethyl)cyclohexane-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis(hydroxymethyl)cyclohexane-1,4-diol
    • DTXSID30291984
    • 90201-74-4
    • SCHEMBL14128934
    • DS-008405
    • NSC-79448
    • NCIOpen2_000826
    • NSC79448
    • Inchi: 1S/C8H16O4/c9-5-7(11)1-2-8(12,6-10)4-3-7/h9-12H,1-6H2
    • InChI Key: ACLGHSLNXWLTGQ-UHFFFAOYSA-N
    • SMILES: OC1(CO)CCC(CO)(CC1)O

Computed Properties

  • Exact Mass: 176.105
  • Monoisotopic Mass: 176.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 367.9°C at 760 mmHg
  • Flash Point: 185.4°C
  • Refractive Index: 1.554
  • PSA: 80.92000
  • LogP: -0.99280
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